2-(1-(2-(Benzoyloxy)-3,5-dimethylphenyl)-2-isobutyl)-4,6-xylenol

• CAS No.: 74728-03-3
• Molecular Formula: C27H30O3
• Molecular Weight: 402.5 g/mol
• IUPAC Name: [2-[2-(2-hydroxy-3,5-dimethylphenyl)-2-methylpropyl]-4,6-dimethylphenyl] benzoate
• InChI: InChI=1S/C27H30O3/c1-17-13-20(4)25(30-26(29)21-10-8-7-9-11-21)22(14-17)16-27(5,6)23-15-18(2)12-19(3)24(23)28/h7-15,28H,16H2,1-6H3
• InChI Key: AUDGCQQBJPBZHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)CC(C)(C)C2=CC(=CC(=C2O)C)C)OC(=O)C3=CC=CC=C3)C

Description

EINECS 277-977-7 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use within the European Union.

Preparation Methods

The preparation methods for EINECS 277-977-7 involve various synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure optimal results. Common solvents and catalysts are used to facilitate the reactions.

Industrial Production: Large-scale production involves the use of industrial reactors and continuous processing techniques to produce the compound in bulk quantities.

Chemical Reactions Analysis

EINECS 277-977-7 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction typically results in the formation of oxidized derivatives.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride to convert the compound into its reduced form.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 277-977-7 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. It serves as a building block for the synthesis of more complex molecules.

Biology: In biological research, the compound is used to study its effects on cellular processes and biochemical pathways. It may also be used as a probe to investigate specific molecular interactions.

Medicine: The compound has potential applications in drug development and pharmaceutical research. It may be studied for its therapeutic effects and mechanisms of action.

Industry: In industrial applications, EINECS 277-977-7 is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of EINECS 277-977-7 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

EINECS 277-977-7 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

EINECS 277-976-6: This compound has a similar structure but may differ in its chemical properties and reactivity.

EINECS 277-978-8: Another similar compound with distinct applications and mechanisms of action.

EINECS 277-979-9: This compound may have different industrial and research applications compared to EINECS 277-977-7.